Cas no 21693-51-6 (Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-)
21693-51-6 structure
Product Name:Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
- 1,5,8-trimethyl-1,2,3,4-tetrahydronaphthalene
- 1,5,8-Trimethyltetraline
- 1,5,8-TRIMETHYLTETRALIN
- 1,5,8-Trimethyltetraline1000µg
- 5,6,7,8-Tetrahydro-1,4,5-trimethylnaphthalen
- Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl
- 1,2,3,4-TETRAHYDRO-1,5,8-TRIMETHYLNAPHTHALENE
- Naphthalene, 1,2,3,4-tetrahydro-1,5,8-trimethyl-
- FT-0759202
- 21693-51-6
- 9IUN61E4YV
- DTXSID00944298
- OIIJXQMSEYQDDI-UHFFFAOYSA-N
- 1,5,8-Trimethyltetralin, (+/-)-
- 1,2,3,4-Tetrahydro-1,5,8-trimethyl-naphthalene
- UNII-9IUN61E4YV
- NAPHTHALENE, 1,2,3,4-TETRAHYDRO-4,5,8-TRIMETHYL-
- AKOS006273625
- (+/-)-1,5,8-TRIMETHYLTETRALIN
-
- Inchi: 1S/C13H18/c1-9-7-8-11(3)13-10(2)5-4-6-12(9)13/h7-8,10H,4-6H2,1-3H3
- InChI Key: OIIJXQMSEYQDDI-UHFFFAOYSA-N
- SMILES: C1(C)C2C(C)=CC=C(C)C=2CCC1
Computed Properties
- Exact Mass: 174.14100
- Monoisotopic Mass: 174.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.74320
Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl- Related Literature
-
Xiaobo Liu,Yawen Liu,Pan Li,Jiangfan Yang,Fang Wang,Eunhye Kim,Yuanyuan Wu,Puming He,Bo Li,Youying Tu RSC Adv. 2021 11 12074
21693-51-6 (Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-) Related Products
- 13065-07-1(Naphthalene,1,2,3,4-tetrahydro-2,7-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk